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Introduction

Selenium-82 (82Se) is a naturally occurring isotope of selenium that holds significant interest
for the scientific community, particularly in the fields of nuclear physics and particle physics. Its
unique nuclear properties, most notably its extremely long half-life and its decay via the rare
process of double beta decay, make it a crucial tool in the search for physics beyond the
Standard Model. This technical guide provides a comprehensive overview of the nuclear
properties of Selenium-82, with a focus on quantitative data, experimental methodologies, and
the underlying nuclear structure.

Core Nuclear Properties

Selenium-82 is a stable isotope for all practical purposes, but it is one of the few nuclides that
undergoes double beta decay.[1][2] Its fundamental nuclear properties are summarized in the
table below.
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Property Value

Atomic Mass 81.9166994 u[3]

Natural Abundance 8.82%[4]

Number of Protons (2) 34

Number of Neutrons (N) 48

Nuclear Spin and Parity (J) 0+[5]

Half-life (T1/2) (9.39 £ 0.17 (stat) + 0.58 (syst)) x 1019 years[6]

Double Beta Decay of Selenium-82

The most significant nuclear process involving Selenium-82 is its decay to Krypton-82 (82Kr)
via double beta decay. This process can occur in two modes: the two-neutrino double beta
decay (2vp[3), which is an allowed second-order Standard Model process, and the hypothetical
neutrinoless double beta decay (Ov(33), the observation of which would have profound
implications for particle physics.

Two-Neutrino Double Beta Decay (2vf33)

In the 2vpp decay of 82Se, two neutrons within the nucleus simultaneously transform into two
protons, emitting two electrons and two electron antineutrinos.

Reaction: 82Se - 82Kr + 2e~ + 2Ve

The half-life for this decay has been precisely measured by several experiments. The NEMO-3
experiment reported a half-life of (9.39 £ 0.17 (stat) £ 0.58 (syst)) x 10%° years.[6] More
recently, the CUPID-0 experiment provided a measurement of [8.69 + 0.05 (stat.) +0.09 -0.06
(syst.)] x 10 yr.[7]

Neutrinoless Double Beta Decay (0v3)

The search for Ov3p decay is a major focus of modern neutrino physics. This process, if it
occurs, would violate lepton number conservation and imply that neutrinos are their own
antiparticles (Majorana particles).
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Hypothetical Reaction: 82Se — 8Kr + 2e~

Numerous experiments have searched for this decay in 82Se, establishing stringent lower limits
on its half-life. The observation of this decay would also provide a way to determine the
effective Majorana neutrino mass.

Effective Majorana

Experiment Half-life Limit (90% C.L.) . L.
Neutrino Mass Limit (mf33)

NEMO-3 > 2.5 x 102 years|6] <(1.2-3.0) eV[6]

CUPID-0 > 4.6 x 102* years|8] < (263 - 545) meV[8]

Decay Energy (Q-value)

The total energy released in the double beta decay of 8Se, known as the Q-value, is a critical
parameter in these experiments.

Decay Mode Q-value (keV)
Ground State to Ground State (0* - 07%) 2997.9 + 0.3[9]
Ground State to 21* Excited State of 82Kr 2219.4
Ground State to 02" Excited State of 8Kr 1523.5

Nuclear Structure of Selenium-82

The nuclear structure of 8Se is key to understanding its decay properties. As an even-even
nucleus, its ground state has a spin and parity of 0*. The arrangement of its 34 protons and 48
neutrons can be described by the nuclear shell model. In this model, nucleons occupy
quantized energy levels, similar to electrons in an atom. The stability of 82Se and its propensity
for double beta decay are direct consequences of its specific shell configuration. While a
detailed shell model calculation is complex, it is understood that the pairing of nucleons plays a
crucial role in the structure of 82Se.

Experimental Methodologies
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The study of the rare double beta decay of 8Se requires sophisticated experimental setups
designed for ultra-low background environments. Two of the leading experiments in this field
are NEMO-3 and CUPID-O0.

The NEMO-3 Experiment

The Neutrino Ettore Majorana Observatory (NEMO-3) was located at the Modane Underground
Laboratory (LSM) in the Fréjus tunnel, shielded from cosmic rays by 1700 meters of rock.[2]

Experimental Protocol:

e Source Preparation: Thin foils of enriched 82Se (approximately 50 mg/cm?) were used as the
source of the double beta decay events.

o Detector Design: The detector had a cylindrical shape and employed a "tracker-calorimeter"
technique.

o Tracking Detector: A wire chamber filled with a mixture of helium, ethanol, argon, and
water vapor was used to reconstruct the trajectories of the two emitted electrons. This
allowed for the identification of the characteristic two-electron signature of double beta
decay.

o Calorimeter: An array of plastic scintillators coupled to photomultiplier tubes surrounded
the tracking volume to measure the energy of the electrons.

o Data Acquisition: The detector recorded the signals from both the tracking chamber and the
calorimeter for each potential event. A magnetic field was applied to help distinguish between
electrons and positrons.

» Background Reduction: The underground location, extensive shielding, and the ability to
topologically reconstruct events were crucial for minimizing background from natural
radioactivity and cosmic rays.

o Data Analysis: The analysis involved selecting events with two electron tracks originating
from a common vertex within the 82Se foil and with a total energy consistent with the Q-value
of the decay.
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NEMO-3 Experimental Workflow

The CUPID-0 Experiment

The Cryogenic Underground Observatory for Rare Events (CUORE) Upgrade with Particle
Identification (CUPID-0) is located at the Gran Sasso National Laboratory (LNGS) in Italy. It
utilizes a different, high-precision technique.[1]

Experimental Protocol:

e Source and Detector: The experiment uses an array of zinc selenide (ZnSe) crystals that are
enriched in 8Se.[1] These crystals serve as both the source of the decay and the detectors.

o Bolometric Technique: The ZnSe crystals are operated as cryogenic calorimeters, cooled to
temperatures near absolute zero (around 10 mK). When a decay occurs, the energy
released causes a tiny temperature rise in the crystal, which is measured by a sensitive
thermistor.

 Scintillation Light Detection: In addition to the heat signal, the ZnSe crystals also produce a
small amount of scintillation light upon particle interaction. This light is detected by separate,
adjacent germanium bolometers.

» Particle Discrimination: The simultaneous detection of both heat and light signals is a
powerful tool for background rejection. Alpha particles, a significant background source,
produce a different light-to-heat ratio compared to beta particles (electrons). This allows for
their efficient identification and removal from the data.

» Data Analysis: The analysis focuses on events with an energy deposition in the ZnSe
crystals that matches the Q-value of the Ov3 decay of 82Se, while rejecting events identified
as alpha particles or other background sources.

CUPID-0 Detection Principle

Decay Scheme of Selenium-82

The double beta decay of 8Se populates the ground state and excited states of its daughter
nucleus, 8Kr. The decay scheme below illustrates the primary decay path to the ground state,

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.lngs.infn.it/en/news/cupid-0-reveals-the-dynamics-of-the-double-beta-decay-with-two-se-82-neutrinos
https://www.lngs.infn.it/en/news/cupid-0-reveals-the-dynamics-of-the-double-beta-decay-with-two-se-82-neutrinos
https://www.benchchem.com/product/b081159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

as well as potential decays to the first two excited states of 8Kr. The energies of the excited
states are given in keV.

82Kr
2B (2v + Ov 0+ (gs.)
82Se
0+ B@M024) o 5y (7765 keV)

0+ (1474.9 keV)

Click to download full resolution via product page
Decay Scheme of Selenium-82 to Krypton-82

Conclusion

Selenium-82 stands out as a critical isotope for fundamental research in nuclear and particle
physics. Its well-characterized nuclear properties and its role as a candidate for neutrinoless
double beta decay have driven the development of highly sophisticated and sensitive
experiments. The ongoing and future studies of 82Se promise to shed further light on the nature
of neutrinos and the fundamental symmetries of the universe, with potential impacts on our
understanding of matter and its origins. The data and methodologies presented in this guide
offer a solid foundation for researchers and professionals interested in this exciting field of
study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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